Cas no 138833-48-4 ([1,1'-Biphenyl]-2,3-diol,2'-chloro-)

[1,1'-Biphenyl]-2,3-diol,2'-chloro- structure
138833-48-4 structure
Product Name:[1,1'-Biphenyl]-2,3-diol,2'-chloro-
CAS No:138833-48-4
MF:C12H9ClO2
MW:220.65166258812
CID:175325
PubChem ID:178518
Update Time:2025-04-19

[1,1'-Biphenyl]-2,3-diol,2'-chloro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,3-diol,2'-chloro-
    • 3-(2-chlorophenyl)benzene-1,2-diol
    • BP3
    • DTXSID70160807
    • DB01925
    • Q27093032
    • 1L6MBD62DN
    • 2,3-dihydroxy-2'-chlorobi-phenyl
    • (1,1'-Biphenyl)-2,3-diol, 2'-chloro-
    • 2'-chloro-[1,1'-biphenyl]-2,3-diol
    • SCHEMBL4445751
    • 138833-48-4
    • PD008294
    • CHEBI:49512
    • 2'-chlorobiphenyl-2,3-diol
    • NS00068974
    • UNII-1L6MBD62DN
    • 2'-CHLORO-BIPHENYL-2,3-DIOL
    • 1lgt
    • Inchi: 1S/C12H9ClO2/c13-10-6-2-1-4-8(10)9-5-3-7-11(14)12(9)15/h1-7,14-15H
    • InChI Key: SNGROCQMAKYWRE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1C=CC=C(C=1O)O

Computed Properties

  • Exact Mass: 220.02917
  • Monoisotopic Mass: 220.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.349
  • Boiling Point: 363.1°C at 760 mmHg
  • Flash Point: 173.4°C
  • Refractive Index: 1.648
  • PSA: 40.46

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